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Compound of Interest

4-(Hydroxymethyl)pyridin-2(1H)-
Compound Name:
one

Cat. No.: B144497

Essential Safety and Handling Guide for 4-
(Hydroxymethyl)pyridin-2(1H)-one

For Immediate Use by Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety and logistical information for the handling and disposal of 4-

(Hydroxymethyl)pyridin-2(1H)-one. Adherence to these procedures is essential for ensuring
laboratory safety and proper environmental stewardship.

Hazard Identification and Personal Protective
Equipment (PPE)

4-(Hydroxymethyl)pyridin-2(1H)-one is classified as a hazardous substance. The primary
risks associated with this compound are skin irritation, serious eye irritation, and potential
respiratory irritation. It is also harmful if swallowed. Therefore, stringent use of appropriate
Personal Protective Equipment (PPE) is mandatory.

Table 1: Hazard ldentification
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Hazard Class GHS Pictogram Signal Word Hazard Statements

Acute toxicity, Oral ) H302: Harmful if
GHSO07 Warning

(Category 4) swallowed.

Skin irritation ) H315: Causes skin
GHSO07 Warning S

(Category 2) irritation.

Eye irritation ] H319: Causes serious
GHSO07 Warning o

(Category 2A) eye irritation.

Specific target organ

toxicity — single ] H335: May cause
GHSO07 Warning

exposure (Category
3), Respiratory system

respiratory irritation.

Table 2: Required Personal Protective Equipment (PPE)
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. Specifications and
Body Part Required PPE ]
Rationale

Nitrile or neoprene gloves are

recommended. Always inspect
Hands Chemical-resistant gloves gloves for integrity before use

and change them immediately

if contaminated.

Must be worn at all times in the
laboratory to protect against
splashes and airborne

Eyes Safety goggles particles. A face shield should
be worn in addition to goggles
when there is a significant risk

of splashing.

A fully buttoned, long-sleeved

lab coat is required to protect
Body Laboratory coat ] )

skin and clothing from

contamination.

All handling of the solid
compound should be
) ) ) performed in a certified
Respiratory Use in a well-ventilated area )
chemical fume hood to
minimize inhalation of dust

particles.

Shoes that fully cover the feet
are mandatory in the

Feet Closed-toe shoes )
laboratory to protect against

spills.

Operational Plan: Step-by-Step Handling
Procedures
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A systematic approach to handling 4-(Hydroxymethyl)pyridin-2(1H)-one is crucial to minimize

exposure and prevent contamination.

Receiving and Storage

Verification: Upon receipt, verify that the container is intact and properly labeled.

Labeling: Ensure the container is clearly marked with the chemical name, hazard
pictograms, and date of receipt.

Storage: Store the compound in a cool, dry, and well-ventilated area, away from incompatible
materials such as strong oxidizing agents. Keep the container tightly sealed.

Weighing and Dispensing

These operations should be conducted in a designated area, preferably within a chemical fume

hood or a ventilated balance enclosure, to control dust.

Preparation: Don all required PPE. Prepare the work surface by laying down a disposable
absorbent liner.

Taring: Place a clean, secondary container (e.g., a weigh boat or vial) on the analytical
balance and tare the balance.

Dispensing: Carefully transfer the desired amount of the solid compound from the primary
container to the tared secondary container using a clean spatula or scoop. Avoid generating
dust.

Cleaning: Once the desired amount is weighed, securely close the primary container. Clean
the spatula and the weighing area. Dispose of the absorbent liner and any contaminated
materials as hazardous waste.

Experimental Use

Controlled Environment: All experimental procedures involving this compound must be
carried out in a well-ventilated chemical fume hood.
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» Spill Prevention: Use secondary containment (e.g., a tray) for all containers holding the
compound or its solutions.

» Avoid Contact: Handle the compound with care to avoid direct contact with skin, eyes, and
clothing.

Disposal Plan

Proper disposal of 4-(Hydroxymethyl)pyridin-2(1H)-one and its contaminated waste is critical
to prevent environmental contamination and ensure regulatory compliance. This compound
should be treated as non-halogenated hazardous waste.

Waste Segregation

» Solid Waste: Collect all solid waste contaminated with the compound, including used weigh
boats, disposable liners, gloves, and paper towels, in a designated, labeled hazardous waste
container.

» Liquid Waste: Collect any solutions containing the compound in a separate, labeled
hazardous waste container for non-halogenated liquid waste.

o Sharps: Any contaminated sharps (needles, scalpels) must be disposed of in a designated
sharps container for hazardous chemical waste.

Waste Container Management

o Labeling: All waste containers must be clearly labeled with "Hazardous Waste," the full
chemical name "4-(Hydroxymethyl)pyridin-2(1H)-one," and the approximate concentration
and quantity.

o Storage: Store waste containers in a designated satellite accumulation area within the
laboratory, away from incompatible materials. Keep containers securely sealed when not in
use.

Final Disposal

» Professional Disposal: Arrange for the collection and disposal of the hazardous waste
through your institution's Environmental Health and Safety (EHS) office or a licensed
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hazardous waste disposal contractor.

* Do Not: Never dispose of this chemical down the drain or in the regular trash.

Diagrams
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 To cite this document: BenchChem. [Personal protective equipment for handling 4-
(Hydroxymethyl)pyridin-2(1H)-one]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b144497#personal-protective-equipment-for-handling-
4-hydroxymethyl-pyridin-2-1h-one]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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